Cas no 886909-89-3 (3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

3-Bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a brominated benzamide group and a methanesulfonylphenyl moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromine atom offers a reactive site for further functionalization, while the methanesulfonyl group enhances solubility and binding affinity. Its well-defined synthetic pathway and stability under standard conditions make it a reliable intermediate for targeted drug development. The compound’s structural features suggest applicability in probing enzyme interactions or designing novel therapeutic candidates.

3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure

886909-89-3 structure

Product Name:3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

CAS No:886909-89-3

MF:C₁₆H₁₂BrN₃O₄S

MW:422.25318145752

CID:5477442

Update Time:2025-05-20

3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-bromo-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
- Inchi： 1S/C16H12BrN3O4S/c1-25(22,23)13-7-5-10(6-8-13)15-19-20-16(24-15)18-14(21)11-3-2-4-12(17)9-11/h2-9H,1H3,(H,18,20,21)
- InChI Key： XZFYRRIGDGKNEV-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=CC(Br)=C1

3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2645-0765-2μmol	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2645-0765-5μmol	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2645-0765-10μmol	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2645-0765-20μmol	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2645-0765-1mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2645-0765-2mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2645-0765-3mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2645-0765-4mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2645-0765-5mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2645-0765-10mg	3-bromo-N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide	886909-89-3	90%+	10mg	$79.0	2023-05-16

3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886909-89-3)

The compound 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886909-89-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3,4-oxadiazole core and the methanesulfonylphenyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammatory diseases, metabolic disorders, and even certain types of cancers.

One of the most frequently searched questions regarding this compound is: "What are the biological activities of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide?" Recent studies suggest that the oxadiazole ring system, a key component of this molecule, exhibits notable pharmacological properties, including anti-inflammatory and antimicrobial effects. The presence of the bromobenzamide group further enhances its binding affinity to specific biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide aligns with this trend due to its potential to interact with key signaling pathways. For instance, its methanesulfonyl group may contribute to improved solubility and bioavailability, addressing a common challenge in drug development.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for neurodegenerative diseases. While research on CAS No. 886909-89-3 in this area is still in its early stages, preliminary data indicate that its structural analogs could modulate oxidative stress pathways, a critical factor in conditions like Alzheimer's and Parkinson's diseases. This has led to increased interest in its synthesis and optimization.

From a synthetic chemistry perspective, the preparation of 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step reactions, often starting from commercially available benzamide derivatives. The incorporation of the bromo substituent is particularly noteworthy, as it allows for further functionalization via cross-coupling reactions, a technique widely used in modern pharmaceutical manufacturing.

Environmental and sustainability considerations are also shaping the discourse around such compounds. Researchers are increasingly focusing on green chemistry approaches to synthesize 1,3,4-oxadiazole-based molecules, minimizing waste and energy consumption. CAS No. 886909-89-3 serves as an example of how traditional medicinal chemistry can adapt to these evolving priorities without compromising efficacy.

In summary, 3-bromo-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a versatile and intriguing compound with broad applicability in drug discovery and development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the quest for innovative therapies addressing unmet medical needs.